Cas no 1049530-58-6 (5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide
• CAS No: 1049530-58-6
• MF: C₁₁H₁₃N₃O₃S₂
• MW: 299.36921954155
• CID: 5919726
• PubChem ID: 42226752
• Update Time: 2025-06-09

5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide
• 5-methyl-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]thiophene-2-sulfonamide
• AKOS024505049
• 1049530-58-6
• F5284-0011
• 5-methyl-N-[2-(6-oxopyridazin-1-yl)ethyl]thiophene-2-sulfonamide
• 5-methyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• Inchi： 1S/C11H13N3O3S2/c1-9-4-5-11(18-9)19(16,17)13-7-8-14-10(15)3-2-6-12-14/h2-6,13H,7-8H2,1H3
• InChI Key： RCRCSMAWFQEGIP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 299.03983363g/mol
• Monoisotopic Mass: 299.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide

Introduction to 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide (CAS No. 1049530-58-6)

5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide, with the CAS number 1049530-58-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide is characterized by a thiophene ring linked to a sulfonamide group, with a substituted pyridazine moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its electron-rich nature and ability to form stable complexes with various metal ions. The sulfonamide group, on the other hand, is a versatile functional group that can interact with biological targets through hydrogen bonding and electrostatic interactions.

Recent studies have highlighted the potential of 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide has also shown promise in cancer research. A preclinical study conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest by targeting key regulatory proteins such as p53 and Bcl-2.

In addition to its therapeutic potential, the pharmacokinetic properties of 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide have been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development as an oral medication. The compound's low molecular weight and lipophilicity contribute to its favorable absorption and distribution profiles.

The safety profile of 5-methyl-N-2-(6-oxo-1,6-dihydropyridazin-1-yl)ethylthiophene-2-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for clinical translation and further evaluation in human trials.

In conclusion, 5-methyl-N-2-(6-oxyo--1,-dihydro-pyridazin--yl)ethylthiophene--sulfonamide (CAS No. 1049530--) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.